1-[(4-ethoxyphenyl)sulfonyl]-4-(tetrahydro-2-furanylcarbonyl)piperazine

• IUPAC Name: [4-(4-ethoxyphenyl)sulfonylpiperazin-1-yl]-(oxolan-2-yl)methanone
• InChI: InChI=1S/C17H24N2O5S/c1-2-23-14-5-7-15(8-6-14)25(21,22)19-11-9-18(10-12-19)17(20)16-4-3-13-24-16/h5-8,16H,2-4,9-13H2,1H3
• InChI Key: KYFIRBGHVRYBOT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)C3CCCO3
• Molecular Formula: C17H24N2O5S
• Molecular Weight: 368.4 g/mol

Description

1-[(4-ethoxyphenyl)sulfonyl]-4-(tetrahydro-2-furanylcarbonyl)piperazine is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as ETP-469 and is a piperazine derivative that exhibits potent anti-inflammatory and analgesic properties. ETP-469 has been studied extensively for its potential use in the treatment of various inflammatory diseases, including rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease.

Mechanism of Action

The exact mechanism of action of ETP-469 is not fully understood, but it is believed to exert its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-1 beta and tumor necrosis factor-alpha. ETP-469 has also been shown to inhibit the activation of nuclear factor-kappa B, a transcription factor that plays a key role in the regulation of inflammatory responses.
Biochemical and Physiological Effects:
ETP-469 has been shown to exhibit potent anti-inflammatory and analgesic effects in various preclinical models of inflammation and pain. It has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B. ETP-469 has also been shown to reduce pain behavior in animal models of inflammatory pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of ETP-469 is its potent anti-inflammatory and analgesic properties, which make it a promising candidate for the treatment of various inflammatory diseases. However, one of the limitations of ETP-469 is its relatively low solubility in water, which may limit its bioavailability and efficacy in vivo.

Future Directions

There are several potential future directions for the study of ETP-469. One area of interest is the development of more potent and selective analogs of ETP-469 that exhibit improved pharmacokinetic and pharmacodynamic properties. Another area of interest is the investigation of the potential use of ETP-469 in the treatment of other inflammatory diseases, such as multiple sclerosis and psoriasis. Additionally, further research is needed to fully elucidate the mechanism of action of ETP-469 and to better understand its potential therapeutic applications.

Scientific Research Applications

ETP-469 has been extensively studied for its potential use in the treatment of various inflammatory diseases. It has been shown to exhibit potent anti-inflammatory and analgesic properties in preclinical studies, making it a promising candidate for further development as a therapeutic agent.